N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-tert-butyl-2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C19H23N5O3S/c1-19(2,3)21-13(25)11-24-17(26)15-16(14(22-24)12-7-6-10-27-12)28-18(20-15)23-8-4-5-9-23/h6-7,10H,4-5,8-9,11H2,1-3H3,(H,21,25)
• InChI Key: CZHOTMCXZIWLOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1C(=O)C2=C(C(=N1)C3=CC=CO3)SC(=N2)N4CCCC4
• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol

Description

N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23N5O3S and its molecular weight is 401.49. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidative Activity of Heterocyclic Compounds

Heterocyclic compounds like furan and pyrrole exhibit significant antioxidative activities. Studies on Maillard reaction products, which include a variety of heterocyclic compounds substituted with different functional groups, have shown that pyrroles, in particular, possess considerable antioxidant capabilities. Unsubstituted furan is highlighted for its strong antioxidant activity among tested furans, indicating its potential in mitigating oxidative stress (Kenichi Yanagimoto et al., 2002).

Biological Activity of Thiazolo[4,5-d]pyridazinones

A series of novel 2-(N-pyrrolidino, N-piperidino, or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones have been synthesized and evaluated for their analgesic and anti-inflammatory activities. These compounds represent a significant area of interest for their potential therapeutic applications, underscoring the importance of thiazolo[4,5-d]pyridazinone derivatives in medicinal chemistry (A. Demchenko et al., 2015).

Structural and Vibrational Properties

Research into the structural and vibrational properties of heterocyclic compounds, including those related to N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide, provides insights into the stability and reactivity of these molecules. Studies involving derivatives of imidazo[1,2-a]pyridine, for example, have contributed to our understanding of the core fragments of various drug molecules, demonstrating the critical role of structural analysis in the development of new pharmaceuticals (Dong-Mei Chen et al., 2021).

Modular Synthesis of Annonaceous Acetogenin Core Units

The utility of furan-, pyrrole-, and thiophene-based 2-silyloxy dienes in the modular synthesis of core units of annonaceous acetogenins and their analogues highlights the versatility of heterocyclic compounds in synthesizing complex natural products. This approach facilitates the construction of diverse oligo-heterocyclic motifs related to annonaceous acetogenins, which are of interest due to their bioactive properties (F. Zanardi et al., 2000).

Synthesis and Antitumor Activity

Heterocyclic compounds incorporating the antipyrine moiety have been synthesized and evaluated for their antitumor activity. The exploration of pyrazolyl-substituted 2(3H)-furanones and their derivatives in the context of cancer research demonstrates the potential of these molecules in developing new therapeutic agents (Wael S. I. Abou-Elmagd et al., 2016).